Cas no 886364-60-9 (1-(6-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(6-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 886364-60-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• MDL: MFCD07375069
• CID: 2811409
• PubChem ID: 72209974
• Update Time: 2025-05-19

1-(6-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [1-(6-BROMOPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHYL]AMINE
• AB41098
• 1-(6-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine

• MDL： MFCD07375069
• Inchi： 1S/C7H6BrF3N2/c8-5-3-1-2-4(13-5)6(12)7(9,10)11/h1-3,6H,12H2
• InChI Key： YCUATFYSPCIFSY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(F)(F)F)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 886364-60-9)

1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 886364-60-9) is a specialized organofluorine compound with significant applications in pharmaceutical and agrochemical research. This bromopyridine derivative is characterized by its unique trifluoroethylamine moiety, which enhances its reactivity and binding affinity in molecular interactions. The compound's CAS number 886364-60-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in synthetic pathways and patent filings.

In recent years, the demand for fluorinated building blocks like 1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine has surged due to their role in designing bioactive molecules. The 6-bromopyridine scaffold is particularly valued for its versatility in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. Researchers often query "how to modify bromopyridine derivatives for drug discovery," highlighting the compound's relevance in modern medicinal chemistry.

The trifluoroethyl group in this compound contributes to improved metabolic stability and lipophilicity, addressing a common challenge in small-molecule drug development. Discussions on platforms like ResearchGate often focus on "optimizing fluorine-containing amines for CNS penetration," a niche where this compound shows promise. Its CAS 886364-60-9 is also cited in patents exploring kinase inhibitors, aligning with trending searches for "next-generation targeted therapeutics."

From a synthetic perspective, 1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine exemplifies the growing importance of halogenated intermediates in fragment-based drug design. Google Scholar analytics reveal increased interest in "bromopyridine amination techniques," reflecting methodological advancements using this compound. The trifluoromethylamine segment further enables hydrogen bond donor-acceptor tuning, a hot topic in computational chemistry forums.

Environmental considerations are also shaping research around CAS 886364-60-9. With sustainable chemistry gaining traction, queries like "green synthesis of fluorinated pyridines" underscore the need for eco-friendly derivatization methods. This compound's bromine substituent allows for late-stage functionalization, reducing waste in multi-step syntheses – a key concern in pharmaceutical manufacturing optimization.

Analytical characterization of 1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine typically involves advanced techniques like 19F-NMR spectroscopy and LC-MS, topics generating substantial traffic on analytical chemistry Q&A sites. The compound's chromatographic behavior is frequently discussed in method development circles, particularly for separating chiral amines in enantioselective synthesis.

In material science applications, the 6-bromo-2-pyridyl unit of this compound has shown potential in constructing metal-organic frameworks (MOFs), a trending subject in nanotechnology research. Patent databases indicate growing IP activity around halopyridine ligands for catalytic systems, with CAS 886364-60-9 appearing in several recent filings related to asymmetric hydrogenation.

As the pharmaceutical industry prioritizes Fsp3-rich compounds, the structural features of 1-(6-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine align perfectly with this strategy. Its three-dimensional character and hydrogen bonding capacity make it valuable for addressing protein-protein interaction targets, a frontier in drug discovery that dominates current scientific literature.